1-(thiophen-2-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)cyclopentanecarboxamide

• IUPAC Name: 1-thiophen-2-yl-N-[1-[5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]cyclopentane-1-carboxamide
• InChI: InChI=1S/C20H22F3N3OS/c21-20(22,23)14-5-6-17(24-12-14)26-10-7-15(13-26)25-18(27)19(8-1-2-9-19)16-4-3-11-28-16/h3-6,11-12,15H,1-2,7-10,13H2,(H,25,27)
• InChI Key: DFZFNMJCGZKJHR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3CCN(C3)C4=NC=C(C=C4)C(F)(F)F
• Molecular Formula: C20H22F3N3OS
• Molecular Weight: 409.5 g/mol

Description

1-(thiophen-2-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C20H22F3N3OS and its molecular weight is 409.47. The purity is usually 95%.
BenchChem offers high-quality 1-(thiophen-2-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(thiophen-2-yl)-N-(1-(5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, particularly those incorporating thiophene and pyridine rings, is a significant area of research due to their wide range of applications in pharmaceuticals, agrochemicals, and organic materials. For example, the synthesis of thieno[2,3-b]pyridine derivatives involves reactions starting from compounds with thiophene and pyridinyl moieties, which are crucial for developing novel organic compounds with potential biological activities (El-Meligie, Khalil, El-Nassan, 2020).

Antimicrobial Activity

Compounds featuring thiophene and pyridine units have been evaluated for their antimicrobial properties. Research exploring the synthesis of new thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives has shown that some of these compounds exhibit in vitro antimicrobial activities, indicating their potential use in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, Elneairy, 2011).

Antiproliferative and Anticancer Activity

The investigation into pyridine, pyrazolopyridine, and furopyridine derivatives, especially those substituted with thiophenyl moieties, has led to discoveries in anticancer research. Some derivatives have been synthesized and evaluated for their anti-proliferative activity against various human cancer cell lines, demonstrating the potential for developing new anticancer drugs (Abdel-Rahman et al., 2021).

Applications in Organic Light-Emitting Diodes (OLEDs)

Cyclometalated iridium complexes incorporating thiophene-2-yl units have been studied for their phosphorescence properties and applications in organic light-emitting diodes (OLEDs). Such complexes exhibit high efficiency and pure-red emission, highlighting the role of thiophene derivatives in advancing OLED technology (Tsuboyama et al., 2003).